Cas no 1804085-20-8 (Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate
• CAS No: 1804085-20-8
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4957793
• Update Time: 2025-06-08

Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate

• Inchi： 1S/C12H13BrO4/c1-2-17-12(16)8-4-3-5-9(14)11(8)10(15)6-7-13/h3-5,14H,2,6-7H2,1H3
• InChI Key： ULDRPVXZAKEFQZ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=CC=1C(=O)OCC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate

Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate (CAS No. 1804085-20-8): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate (CAS No. 1804085-20-8) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound is a derivative of benzoic acid, featuring an ethyl ester group, a brominated propanoyl moiety, and a hydroxyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The synthesis of Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate typically involves several well-documented steps. One common approach is the esterification of 3-hydroxybenzoic acid with ethanol to form the corresponding ethyl ester, followed by the introduction of the brominated propanoyl group through a suitable coupling reaction. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalytic systems that minimize waste and energy consumption.

In terms of physical properties, Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate is a solid at room temperature with a characteristic melting point. Its solubility in various solvents is an important consideration for its use in different applications. For instance, it is generally soluble in organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These solubility characteristics make it suitable for use in organic synthesis and as a starting material for further chemical transformations.

The biological activity of Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate has been the subject of several recent studies. One area of interest is its potential as an intermediate in the synthesis of anti-inflammatory drugs. The presence of the hydroxyl group and the brominated propanoyl moiety suggests that it may interact with specific biological targets involved in inflammatory pathways. Preliminary studies have shown that derivatives of this compound exhibit significant anti-inflammatory activity in vitro, making it a promising lead compound for further drug development.

Another area where Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate has shown promise is in cancer research. The brominated propanoyl group can be modified to introduce other functional groups that enhance the compound's ability to target specific cancer cells. For example, recent studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. These findings highlight the potential of Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate as a scaffold for developing novel anticancer agents.

In addition to its pharmaceutical applications, Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate has also been explored for its use in materials science. The unique combination of functional groups makes it suitable for use as a building block in the synthesis of polymers and other advanced materials. For instance, it can be incorporated into polymer chains to impart specific properties such as enhanced mechanical strength or improved thermal stability. This versatility has led to its use in various industrial applications, including coatings, adhesives, and composites.

The safety profile of Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate is an important consideration for its use in both research and industrial settings. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and storing it in a cool, dry place away from incompatible materials.

In conclusion, Ethyl 2-(3-bromopropanoyl)-3-hydroxybenzoate (CAS No. 1804085-20-8) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure and biological activities make it a valuable intermediate for synthesizing various drugs and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.